5-(2-chlorophenyl)-2-methyl-N-(propan-2-yl)furan-3-carboxamide

• IUPAC Name: 5-(2-chlorophenyl)-2-methyl-N-propan-2-ylfuran-3-carboxamide
• InChI: InChI=1S/C15H16ClNO2/c1-9(2)17-15(18)12-8-14(19-10(12)3)11-6-4-5-7-13(11)16/h4-9H,1-3H3,(H,17,18)
• InChI Key: KHKKFPFCHALZKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C2=CC=CC=C2Cl)C(=O)NC(C)C
• Molecular Formula: C15H16ClNO2
• Molecular Weight: 277.74 g/mol
• CAS No.: 875286-60-5

Description

5-(2-chlorophenyl)-2-methyl-N-(propan-2-yl)furan-3-carboxamide is a useful research compound. Its molecular formula is C15H16ClNO2 and its molecular weight is 277.75. The purity is usually 95%.
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Scientific Research Applications

Crystallographic and Spectroscopic Studies

Compounds structurally similar to 5-(2-chlorophenyl)-2-methyl-N-(propan-2-yl)furan-3-carboxamide have been studied for their DNA-binding abilities. For instance, furamidine, a dicationic minor groove binding drug with a furan moiety, demonstrates enhanced DNA-binding affinity. This highlights the potential application of structurally related compounds in molecular biology and pharmacology for targeting specific DNA sequences (Laughton et al., 1995).

Material Science and Polymerization

Furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides, analogous to polyphthalamides, have been synthesized, showing promise as sustainable alternatives to semiaromatic polyamides. These materials can be applied as high-performance materials with significant commercial interest, indicating the potential utility of furan derivatives in the development of sustainable polymers and plastics (Jiang et al., 2015).

Antiprotozoal Activity

Research into furan derivatives also encompasses their antiprotozoal properties. Substituted 2,5-bis(4-guanylphenyl)furans and related analogues have been synthesized and evaluated for their antimalarial and antitrypanosomal activities, uncovering compounds with potent activity against Trypanosoma rhodesiense. This suggests the role of furan derivatives in developing new treatments for protozoal infections (Das & Boykin, 1977).

Antimicrobial Applications

The antimicrobial activity of furan derivatives extends to various domains, including the synthesis and characterization of furan-3-carboxamides, which have shown significant antimicrobial properties against a range of microorganisms. This underscores the potential of furan compounds in creating new antimicrobial agents (Zanatta et al., 2007).

Mechanism of Action

Target of Action

• The primary target of this compound is the human 11-β-hydroxysteroid dehydrogenase type 1 enzyme (11βHSD1). This enzyme plays a crucial role in regulating the occupancy and activation of steroid hormone receptors by converting active glucocorticoids (such as cortisol) into their inactive metabolites .

Pharmacokinetics

The compound’s oral delivery form (e.g., tablets) determines its absorption. Further details on its bioavailability are needed . It likely distributes to tissues where 11βHSD1 is active. The compound undergoes hepatic metabolism. Elimination occurs primarily through urine and feces.